Cas no 612-18-0 (Quinoline, 1,2-dihydro-)

• Product Name: Quinoline, 1,2-dihydro-
• CAS No: 612-18-0
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 487925
• PubChem ID: 5231402
• Update Time: 2024-03-02

Quinoline, 1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2-dihydro-
• 1,2-dihydroquinoline

• Inchi： 1S/C9H9N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-6,10H,7H2
• InChI Key： IRFSXVIRXMYULF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=CC1

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Melting Point: 57 °C
• Boiling Point: 226 °C
• PSA: 12.03
• pka: 4.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones